N-(1-ethyl-4-piperidinyl)-3,3-dimethylbutanamide

• IUPAC Name: N-(1-ethylpiperidin-4-yl)-3,3-dimethylbutanamide
• InChI: InChI=1S/C13H26N2O/c1-5-15-8-6-11(7-9-15)14-12(16)10-13(2,3)4/h11H,5-10H2,1-4H3,(H,14,16)
• InChI Key: JKWLJCCBLBIOKK-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC(CC1)NC(=O)CC(C)(C)C
• Molecular Formula: C13H26N2O
• Molecular Weight: 226.36 g/mol

Description

N-(1-ethyl-4-piperidinyl)-3,3-dimethylbutanamide is a chemical compound with a complex structure that includes a piperidine ring and a butanamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1-ethyl-4-piperidinyl)-3,3-dimethylbutanamide typically involves the reaction of 1-ethyl-4-piperidinol with 3,3-dimethylbutanoyl chloride under basic conditions. The reaction is carried out in an organic solvent such as dichloromethane, with a base like triethylamine to neutralize the hydrochloric acid formed during the reaction. The product is then purified using standard techniques such as recrystallization or column chromatography.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems for the addition of reagents and control of reaction conditions can enhance the efficiency and scalability of the process.

Chemical Reactions Analysis

Types of Reactions

N-(1-ethyl-4-piperidinyl)-3,3-dimethylbutanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using hydrogen gas in the presence of a palladium catalyst, converting the compound into its corresponding alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur at the piperidine ring, where halogens or other leaving groups are replaced by nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Hydrogen gas (H2) with palladium on carbon (Pd/C)

Substitution: Alkyl halides, amines, thiols

Major Products Formed

Oxidation: Ketones, carboxylic acids

Reduction: Alcohols, amines

Substitution: Various substituted piperidine derivatives

Scientific Research Applications

N-(1-ethyl-4-piperidinyl)-3,3-dimethylbutanamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and antifungal properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(1-ethyl-4-piperidinyl)-3,3-dimethylbutanamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, altering their activity and leading to various biological effects. The exact pathways and molecular targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(1-ethyl-4-piperidinyl)-3,5-dimethoxybenzamide
• N-(1-ethyl-4-piperidinyl)-2-(4-fluorophenoxy)propanamide
• (1-Ethylpiperidin-4-yl)acetic acid hydrate

Uniqueness

N-(1-ethyl-4-piperidinyl)-3,3-dimethylbutanamide is unique due to its specific structural features, such as the presence of a piperidine ring and a dimethylbutanamide group